Cas no 3463-43-2 (1,4-Dichloro-2,5-dimethyl-3-nitrobenzene)

• Product Name: 1,4-Dichloro-2,5-dimethyl-3-nitrobenzene
• CAS No: 3463-43-2
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 1090227
• PubChem ID: 20456617
• Update Time: 2025-04-20

1,4-Dichloro-2,5-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dichloro-2,5-dimethyl-3-nitrobenzene
• DTXSID40607411
• 3463-43-2
• SCHEMBL11029357
• DA-06593

• Inchi： 1S/C8H7Cl2NO2/c1-4-3-6(9)5(2)8(7(4)10)11(12)13/h3H,1-2H3
• InChI Key： BGBKSOLUHNXPOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C)=C1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 218.98551
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes